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Compound of Interest

Compound Name: Einecs 255-399-6

Cat. No.: B15178931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Iron(III) hexathiocyanate, a coordination compound valued for its distinct colorimetric

properties and applications in analytical chemistry.

Compound Identification and Properties
Iron(III) hexathiocyanate, with the chemical formula [Fe(NCS)₆]³⁻, is a complex ion composed

of a central iron atom in the +3 oxidation state coordinated to six thiocyanate ligands. It is

notable for the blood-red color it imparts to solutions, a characteristic leveraged in various

analytical methods.

Table 1: Physical and Chemical Properties of Iron(III) Hexathiocyanate
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Property Value Source(s)

IUPAC Name iron(3+);hexathiocyanate

Molecular Formula C₆FeN₆S₆³⁻

Molecular Weight 404.4 g/mol

Appearance Deep red solid [1]

Solubility
Soluble in water, forming

blood-red solutions
[1]

CAS Number 45227-67-6

Safety and Hazard Information
While a specific comprehensive safety data sheet for Iron(III) hexathiocyanate is not readily

available, a hazard assessment can be made based on its components: Iron(III) salts and

thiocyanate salts.

Anticipated GHS Hazard Classification:

Pictograms:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

EUH032: Contact with acids liberates very toxic gas (Hydrogen Cyanide).

Precautionary Statements:
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P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information:

Iron(III): While essential, iron can be toxic. Fe(III) has been shown to have microbicidal

activity and can be damaging to cells.[3][4]

Thiocyanate: Thiocyanate is known to be goitrogenic, acting as a competitive inhibitor of the

thyroid's sodium/iodide symporter. It can be harmful if swallowed or in contact with skin.[2]

Repeated ingestion of thiocyanate salts has been shown to cause severe clinical effects in

animal studies.[5]

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields or goggles, and chemical-resistant gloves.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

acids and strong oxidizing agents.

Keep container tightly closed when not in use.[6]

First Aid Measures:
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Applications and Experimental Protocols
The primary application of Iron(III) hexathiocyanate is in the quantitative colorimetric or

spectrophotometric determination of iron(III) ions. The intensity of the blood-red color of the

[Fe(SCN)(H₂O)₅]²⁺ complex is proportional to the concentration of Fe³⁺ in the sample.

Synthesis of Iron(III) Hexathiocyanate Solution
Iron(III) hexathiocyanate is typically synthesized in situ for analytical applications. The reaction

involves mixing an iron(III) salt solution with a thiocyanate salt solution.

Direct Reaction: Mixing an aqueous solution of iron(III) chloride (FeCl₃) or iron(III) nitrate

(Fe(NO₃)₃) with potassium thiocyanate (KSCN) or ammonium thiocyanate (NH₄SCN) results

in the formation of the iron(III) thiocyanate complex.[1]

Fe³⁺(aq) + SCN⁻(aq) ⇌ [Fe(SCN)(H₂O)₅]²⁺(aq)

The following diagram illustrates the workflow for the in situ synthesis and subsequent analysis.
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In Situ Synthesis

Spectrophotometric Analysis

Iron(III) Salt Solution
(e.g., FeCl₃, Fe(NO₃)₃)

Mix Solutions

Thiocyanate Salt Solution
(e.g., KSCN, NH₄SCN)

Formation of
[Fe(SCN)(H₂O)₅]²⁺ Complex

(Blood-Red Solution)

Measure Absorbance
(λmax ≈ 480 nm)

Data Analysis
(Beer-Lambert Law)

Determine Fe³⁺ Concentration
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Prepare Standard Fe³⁺ Solutions
(Known Concentrations)

Add Thiocyanate Solution
to all samples

Prepare Unknown Fe³⁺ Solution

Measure Absorbance at λmax
(≈ 480 nm)

Plot Calibration Curve
(Absorbance vs. Concentration)

Determine Concentration of Unknown
from Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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